Cas no 79877-99-9 (2-Propanone, 1-(2-fluorocyclobutyl)-, cis- (9CI))
79877-99-9 structure
Product Name:2-Propanone, 1-(2-fluorocyclobutyl)-, cis- (9CI)
CAS No:79877-99-9
MF:C7H11FO
MW:130.160045862198
CID:556554
Update Time:2023-03-29
2-Propanone, 1-(2-fluorocyclobutyl)-, cis- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 2-Propanone,1-(2-fluorocyclobutyl)-, cis- (9CI)
- 2-Propanone, 1-(2-fluorocyclobutyl)-, cis- (9CI)
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- Inchi: 1S/C7H11FO/c1-5(9)4-6-2-3-7(6)8/h6-7H,2-4H2,1H3/t6-,7-/m0/s1
- InChI Key: FYTPAYTVCXWUHT-BQBZGAKWSA-N
- SMILES: C([C@@H]1CC[C@@H]1F)C(=O)C
Computed Properties
- Exact Mass: 130.079
- Monoisotopic Mass: 130.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
2-Propanone, 1-(2-fluorocyclobutyl)-, cis- (9CI) Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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